Cas no 1258934-68-7 (Tert-Butyl (5-iodothiazol-4-yl)carbamate)

Tert-Butyl (5-iodothiazol-4-yl)carbamate structure
1258934-68-7 structure
Product Name:Tert-Butyl (5-iodothiazol-4-yl)carbamate
CAS No:1258934-68-7
MF:C8H11IN2O2S
MW:326.154612779617
CID:2137397
PubChem ID:49793319
Update Time:2025-09-27

Tert-Butyl (5-iodothiazol-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl 5-iodothiazol-4-ylcarbamate
    • tert-Butyl (5-iodothiazol-4-yl)carbamate
    • NBJGKNFRGXTADM-UHFFFAOYSA-N
    • FCH2502364
    • AX8277048
    • 4-(tert-Butoxycarbonylamino)-5-iodothiazole
    • tert-butyl N-(5-iodo-1,3-thiazol-4-yl)carbamate
    • SCHEMBL2051830
    • DA-46568
    • tert-Butyl(5-iodothiazol-4-yl)carbamate
    • 1258934-68-7
    • AT19936
    • Tert-Butyl (5-iodothiazol-4-yl)carbamate
    • Inchi: 1S/C8H11IN2O2S/c1-8(2,3)13-7(12)11-6-5(9)14-4-10-6/h4H,1-3H3,(H,11,12)
    • InChI Key: NBJGKNFRGXTADM-UHFFFAOYSA-N
    • SMILES: IC1=C(N=CS1)NC(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 325.95860g/mol
  • Monoisotopic Mass: 325.95860g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 79.5
  • XLogP3: 2.5

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